Cas no 885-81-4 (N-(4-ethoxy-2-nitrophenyl)acetamide)

• Product Name: N-(4-ethoxy-2-nitrophenyl)acetamide
• CAS No: 885-81-4
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD00223403
• CID: 723139
• PubChem ID: 70170
• Update Time: 2025-10-25

N-(4-ethoxy-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-ethoxy-2-nitrophenyl)-
• N-(4-ethoxy-2-nitrophenyl)acetamide
• F0020-1772
• JNG27XM6M6
• 885-81-4
• 4-ethoxy-2-nitroacetanilide
• NSC 1326
• SR-01000400057-1
• DTXSID3061263
• 2'-Nitro-p-acetophenetidide
• NSC27896
• EINECS 212-945-8
• AKOS000298447
• Oprea1_127576
• NSC-27896
• MFCD00223403
• UNII-JNG27XM6M6
• BB 0244869
• SR-01000400057
• N-(4-Ethoxy-2-nitrophenyl)acetamide #
• NSC 27896
• CS-0299330
• N-(4-Ethoxy-2-nitro-phenyl)-acetamide
• p-Acetophenetidide, 2'-nitro-
• NS00039280
• EU-0068084
• Acetamide, N-(4-ethoxy-2-nitrophenyl)-
• SCHEMBL11295618
• OWIVDQQSRJCDPQ-UHFFFAOYSA-N
• A842717
• NSC1326
• NSC-1326
• p-Acetophenetide, 2'-nitro-
• 4-Acetamido-3-nitrophenetole
• Z56770880
• 3-Nitro-4-acetamidophenetole
• VS-01586
• 4-Ethoxy-2-nitro acetanilide

• MDL： MFCD00223403
• Inchi： 1S/C10H12N2O4/c1-3-16-8-4-5-9(11-7(2)13)10(6-8)12(14)15/h4-6H,3H2,1-2H3,(H,11,13)
• InChI Key： OWIVDQQSRJCDPQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 438.4±35.0 °C at 760 mmHg
• Flash Point: 218.9±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(4-ethoxy-2-nitrophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(4-ethoxy-2-nitrophenyl)acetamide

Introduction to N-(4-ethoxy-2-nitrophenyl)acetamide (CAS No. 885-81-4)

N-(4-ethoxy-2-nitrophenyl)acetamide (CAS No. 885-81-4) is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of N-(4-ethoxy-2-nitrophenyl)acetamide consists of a nitro-substituted aromatic ring connected to an acetamide moiety. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both ethoxy and nitro groups enhances its utility in drug development and material science.

In recent years, N-(4-ethoxy-2-nitrophenyl)acetamide has been explored for its pharmacological potential. Studies have indicated that this compound exhibits promising biological activities, particularly in the context of anti-inflammatory and antimicrobial applications. The nitro group, in particular, plays a crucial role in modulating its interactions with biological targets.

One of the most intriguing aspects of N-(4-ethoxy-2-nitrophenyl)acetamide is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel derivatives with enhanced therapeutic properties. For instance, modifications to the ethoxy and nitro substituents have led to compounds with improved solubility and bioavailability.

The compound's reactivity also makes it a useful tool in organic synthesis. It serves as a building block for constructing more intricate molecular architectures, facilitating the development of advanced materials and pharmaceuticals. The ability to functionalize both the aromatic ring and the acetamide group provides chemists with a high degree of flexibility in designing new molecules.

Recent advancements in computational chemistry have further highlighted the significance of N-(4-ethoxy-2-nitrophenyl)acetamide. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the rational design of drug candidates. These simulations have been instrumental in predicting the efficacy and selectivity of derivatives based on this core structure.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in exploring N-(4-ethoxy-2-nitrophenyl)acetamide for clinical applications. Preclinical studies are underway to evaluate its potential as an active pharmaceutical ingredient (API) in various therapeutic areas. The compound's unique properties make it a candidate for addressing unmet medical needs.

Beyond pharmaceuticals, N-(4-ethoxy-2-nitrophenyl)acetamide has implications in materials science. Its ability to form stable complexes with metals and other small molecules has been exploited in the development of novel catalysts and sensors. These applications underscore the compound's versatility and broad utility across different scientific disciplines.

The synthesis of N-(4-ethoxy-2-nitrophenyl)acetamide involves multi-step organic reactions, often requiring precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. This accessibility has fostered further exploration into its applications.

In conclusion, N-(4-ethoxy-2-nitrophenyl)acetamide (CAS No. < strong >885-81-4 strong >) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop innovative solutions across multiple domains.